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Compound of Interest
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Cat. No.: B15190465

Technical Guide: Physical Properties of 2-
Methylbutyl Dodecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbutyl dodecanoate, also known as 2-methylbutyl laurate, is an organic compound
classified as a fatty acid ester. Its molecular formula is C17H3402 and it has a molecular weight
of 270.45 g/mol .[1][2] This document provides a detailed overview of the key physical
properties of 2-methylbutyl dodecanoate, specifically its boiling point and density, supported
by experimental methodologies for their determination.

Core Physical Properties

The physical characteristics of 2-methylbutyl dodecanoate are essential for its application in
various scientific and industrial fields, including its use as a flavoring agent.[1]

Data Summary

The quantitative data for the boiling point and density of 2-methylbutyl dodecanoate are
summarized in the table below for straightforward reference and comparison.
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Physical Property Value Conditions
Boiling Point 311.00 to 312.00 °C @ 760.00 mm Hg
Density (Specific Gravity) 0.85600 to 0.86200 @ 25.00 °C

Data sourced from The Good Scents Company.[1]

Experimental Protocols

The determination of the boiling point and density of a liquid organic compound such as 2-
methylbutyl dodecanoate involves standardized laboratory procedures.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 2-methylbutyl dodecanoate, a common and accurate method
is distillation.

Methodology: Simple Distillation

o Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a collection flask. The 2-methylbutyl dodecanoate sample
is placed in the round-bottom flask along with boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb before entering the condenser.

o Temperature Reading: The temperature is recorded when the vapor temperature stabilizes,
indicating that the vapor phase is in equilibrium with the liquid phase. This stable
temperature is the boiling point.

o Condensation and Collection: The vapor then passes into the condenser, where it cools and
liquefies, and the resulting liquid (distillate) is collected in the receiving flask.

Density Determination
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Density is the mass of a substance per unit volume. For liquids like 2-methylbutyl
dodecanoate, a pycnometer or a hydrometer can be used for accurate measurement.

Methodology: Using a Pycnometer

« Initial Measurement: A clean, dry pycnometer (a flask with a specific volume) is weighed
empty.

o Sample Introduction: The pycnometer is then filled with the 2-methylbutyl dodecanoate
sample, ensuring no air bubbles are present. The stopper is inserted, and any excess liquid
is carefully wiped from the exterior.

» Final Measurement: The filled pycnometer is weighed again.

o Calculation: The mass of the 2-methylbutyl dodecanoate is determined by subtracting the
empty pycnometer's mass from the filled pycnometer's mass. The density is then calculated
by dividing the mass of the sample by the known volume of the pycnometer. It is crucial to
perform this measurement at a controlled temperature, as density is temperature-dependent.

Visualizations

To further elucidate the concepts discussed, the following diagrams illustrate the relationship
between the molecular structure and physical properties, as well as a typical workflow for
determining these properties.
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Relationship between Molecular Structure and Physical Properties
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Caption: Molecular structure's influence on physical properties.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methylbutyl dodecanoate physical properties (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15190465#2-methylbutyl-dodecanoate-physical-
properties-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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